Cas no 824969-81-5 (Carbamic acid, (2-hydroxyhexyl)-, methyl ester)

• Product name: Carbamic acid, (2-hydroxyhexyl)-, methyl ester
• CAS No: 824969-81-5
• MF: C₈H₁₇NO₃
• MW: 175.22548
• CID: 689592
• PubChem ID: 71418285

Carbamic acid, (2-hydroxyhexyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2-hydroxyhexyl)-, methyl ester
• methyl N-(2-hydroxyhexyl)carbamate
• Methyl (2-hydroxyhexyl)carbamate
• 824969-81-5
• DTXSID70837603

• Inchi： InChI=1S/C8H17NO3/c1-3-4-5-7(10)6-9-8(11)12-2/h7,10H,3-6H2,1-2H3,(H,9,11)
• InChI Key： UJLYMMXHULYHPM-UHFFFAOYSA-N
• SMILES： CCCCC(CNC(=O)OC)O

Computed Properties

• Exact Mass: 175.12084340g/mol
• Monoisotopic Mass: 175.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų
• XLogP3: 1.1